Cas no 1220023-46-0 (4-(pyrrolidin-3-yl)piperazin-2-one)

• Product Name: 4-(pyrrolidin-3-yl)piperazin-2-one
• CAS No: 1220023-46-0
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5941153
• PubChem ID: 53409899
• Update Time: 2025-06-08

4-(pyrrolidin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-Pyrrolidinyl)-2-piperazinone
• 2-Piperazinone, 4-(3-pyrrolidinyl)-
• 4-(pyrrolidin-3-yl)piperazin-2-one
• SCHEMBL16365240
• EN300-1245067
• 1220023-46-0
• AKOS011613807
• starbld0035881

• Inchi： 1S/C8H15N3O/c12-8-6-11(4-3-10-8)7-1-2-9-5-7/h7,9H,1-6H2,(H,10,12)
• InChI Key： IWGCOGZQZPASBN-UHFFFAOYSA-N
• SMILES： N1CCN(C2CCNC2)CC1=O

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 368.5±42.0 °C(Predicted)
• pka: 15.63±0.20(Predicted)

Additional information on 4-(pyrrolidin-3-yl)piperazin-2-one

Recent Advances in the Study of 4-(pyrrolidin-3-yl)piperazin-2-one (CAS: 1220023-46-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(pyrrolidin-3-yl)piperazin-2-one (CAS: 1220023-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, which combines pyrrolidine and piperazin-2-one moieties, has been identified as a promising candidate for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of various pharmacologically active compounds, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

One of the most notable advancements in the study of 4-(pyrrolidin-3-yl)piperazin-2-one is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings highlight the potential of 4-(pyrrolidin-3-yl)piperazin-2-one as a versatile scaffold for the development of targeted therapies.

In addition to its role in kinase inhibition, recent studies have investigated the compound's utility in antimicrobial drug development. The rise of antibiotic-resistant pathogens has necessitated the discovery of new antimicrobial agents, and 4-(pyrrolidin-3-yl)piperazin-2-one has shown promise in this regard. Structural modifications of this scaffold have yielded derivatives with activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These results underscore the compound's potential as a lead structure for novel antibiotics.

The synthesis and optimization of 4-(pyrrolidin-3-yl)piperazin-2-one derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and multicomponent reactions, have enabled the efficient preparation of diverse analogs. Computational modeling and structure-activity relationship (SAR) studies have further guided the design of derivatives with improved pharmacological properties, including enhanced bioavailability and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 4-(pyrrolidin-3-yl)piperazin-2-one-based compounds. Issues such as metabolic stability, toxicity, and selectivity must be addressed through further preclinical studies. Nevertheless, the growing body of research on this compound underscores its potential as a valuable tool in drug discovery and chemical biology. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and immune modulation, further expanding its impact on the field.